Cas no 2171665-15-7 (2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid
• CAS No: 2171665-15-7
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 5758524
• PubChem ID: 165803956
• Update Time: 2025-05-22

2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171665-15-7
• 2-{[(benzyloxy)carbonyl]amino}-4-(pyridazin-3-yl)butanoic acid
• EN300-1300212
• 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid

• Inchi： 1S/C16H17N3O4/c20-15(21)14(9-8-13-7-4-10-17-19-13)18-16(22)23-11-12-5-2-1-3-6-12/h1-7,10,14H,8-9,11H2,(H,18,22)(H,20,21)
• InChI Key： BROCZUMVXZFJIE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CCC1=CC=CN=N1)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid (CAS No. 2171665-15-7)

2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid (CAS No. 2171665-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridazine and benzyloxycarbonyl functional groups, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and structural features.

The growing interest in 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid aligns with the broader trend of exploring heterocyclic compounds for therapeutic purposes. Heterocycles like pyridazine are pivotal in modern drug design due to their ability to interact with biological targets, such as enzymes and receptors. This compound’s carboxylic acid moiety further enhances its utility in peptide synthesis and prodrug formulations, making it a valuable asset in the pharmaceutical industry.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid in drug discovery?" The answer lies in its dual functionality—the benzyloxycarbonyl (Cbz) group serves as a protective moiety for amines, while the pyridazine ring contributes to binding affinity in target proteins. This combination makes it a promising candidate for developing kinase inhibitors and anti-inflammatory agents, topics currently trending in biomedical research.

From a synthetic chemistry perspective, CAS No. 2171665-15-7 is often discussed in the context of amino acid derivatives and their role in structure-activity relationship (SAR) studies. Its structural resemblance to natural amino acids allows researchers to modify its backbone for optimizing drug potency and selectivity. Additionally, the compound’s solubility and stability under physiological conditions are critical factors being investigated to improve its bioavailability.

Another hot topic tied to this compound is its potential in targeted drug delivery systems. With the rise of precision medicine, scientists are exploring how 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid can be conjugated with nanoparticles or antibodies to enhance therapeutic efficacy. This aligns with the increasing demand for personalized treatments and biocompatible materials in oncology and autoimmune diseases.

In summary, 2-{(benzyloxy)carbonylamino}-4-(pyridazin-3-yl)butanoic acid (CAS No. 2171665-15-7) represents a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique chemical properties and relevance to contemporary scientific challenges make it a subject of ongoing exploration. As the field advances, this compound is likely to play an even more prominent role in the discovery of next-generation therapeutics.